Cas no 2171634-40-3 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-5,5-dimethylhexanoic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-5,5-dimethylhexanoic acid
• CAS No: 2171634-40-3
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6112617
• PubChem ID: 165533343
• Update Time: 2025-07-21

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-5,5-dimethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-5,5-dimethylhexanoic acid
• 2171634-40-3
• 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-5,5-dimethylhexanoic acid
• 2171291-55-5
• 5,5-dimethyl-2-{[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}hexanoic acid
• EN300-1568990
• 2171301-93-0
• 5,5-dimethyl-2-{[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}hexanoic acid
• EN300-1568992
• EN300-1568991

• Inchi： 1S/C28H34N2O5/c1-28(2,3)13-12-24(26(32)33)30-25(31)17-14-18(15-17)29-27(34)35-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,17-18,23-24H,12-16H2,1-3H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： PGPXVNULPHSLRP-UHFFFAOYSA-N
• SMILES： O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)CCC(C)(C)C

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-5,5-dimethylhexanoic acid

Introduction to 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-5,5-dimethylhexanoic acid (CAS No. 2171634-40-3)

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-5,5-dimethylhexanoic acid, identified by its CAS number 2171634-40-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclobutyl ring, a fluorenyl moiety, and an amino acid-like side chain. The presence of these functional groups imparts unique chemical properties and biological activities, making it a subject of intense research interest.

The molecular structure of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-5,5-dimethylhexanoic acid is highly modular, allowing for diverse modifications and derivatizations. The fluorenyl methoxycarbonyl group serves as a protective moiety for the amino function, while the cyclobutylformamido moiety introduces rigidity and spatial constraints that can influence molecular interactions. The terminal 5,5-dimethylhexanoic acid moiety provides a hydrophobic anchor, enhancing solubility and bioavailability in certain contexts.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery. The structural features of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-5,5-dimethylhexanoic acid make it an attractive candidate for designing small-molecule inhibitors targeting various biological pathways. For instance, the fluorenyl group is known for its ability to enhance photostability and fluorescence properties, which are valuable in diagnostic imaging and bioconjugation applications. Meanwhile, the cyclobutyl ring can act as a pharmacophore, improving binding affinity to protein targets.

One of the most compelling aspects of this compound is its potential in modulating enzyme activity. The cyclobutylformamido moiety has been shown to interact with hydrophobic pockets in enzymes, potentially leading to the development of potent inhibitors. Furthermore, the presence of both polar and non-polar regions allows for favorable interactions with both aqueous and lipid environments, making it suitable for membrane-associated targets. These characteristics have positioned 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-5,5-dimethylhexanoic acid as a promising candidate for further exploration in medicinal chemistry.

Recent studies have begun to elucidate the pharmacological potential of derivatives of this compound. Researchers have demonstrated that modifications to the fluorenyl methoxycarbonyl group can alter metabolic stability and bioavailability. Additionally, variations in the cyclobutylformamido moiety have revealed new binding modes with therapeutic relevance. These findings underscore the importance of structure-activity relationships (SAR) in optimizing drug candidates derived from this scaffold.

The synthesis of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-5,5-dimethylhexanoic acid presents both challenges and opportunities. The multi-step synthesis requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core fluorenyl scaffold. Additionally, protecting group strategies are essential to prevent unwanted side reactions during the synthesis.

In conclusion, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-5,5-dimethylhexanoic acid (CAS No. 2171634-40-3) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and modifiable nature make it an excellent platform for developing novel therapeutics. As research continues to uncover new biological activities and synthetic methodologies, this compound is poised to play a crucial role in future drug discovery efforts.